Cas no 66715-60-4 (3-Iodo-N,N-dimethylpropan-1-amine)

• Product Name: 3-Iodo-N,N-dimethylpropan-1-amine
• CAS No: 66715-60-4
• MF: C₅H₁₂IN
• MW: 213.059953689575
• MDL: MFCD24459486
• CID: 4715830
• Update Time: 2025-10-30

3-Iodo-N,N-dimethylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-iodo-N,N-dimethylpropan-1-amine
• 3-Iodo-N,N-dimethylpropan-1-amine

• MDL： MFCD24459486
• Inchi： 1S/C5H12IN/c1-7(2)5-3-4-6/h3-5H2,1-2H3
• InChI Key： IWUNSWAWXUHGSB-UHFFFAOYSA-N
• SMILES： ICCCN(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 37.1
• XLogP3: 1.9
• Topological Polar Surface Area: 3.2

Additional information on 3-Iodo-N,N-dimethylpropan-1-amine

Comprehensive Overview of 3-Iodo-N,N-dimethylpropan-1-amine (CAS No. 66715-60-4): Properties, Applications, and Research Insights

3-Iodo-N,N-dimethylpropan-1-amine (CAS No. 66715-60-4) is a versatile organic compound with significant relevance in synthetic chemistry and pharmaceutical research. This iodinated tertiary amine is characterized by its unique molecular structure, featuring an iodine atom at the terminal carbon of a three-carbon chain and a dimethylamino group at the opposite end. The compound's chemical reactivity and structural flexibility make it a valuable intermediate in the synthesis of complex molecules, particularly in the development of bioactive compounds and functional materials.

In recent years, the demand for iodoamine derivatives like 3-Iodo-N,N-dimethylpropan-1-amine has surged due to their role in cross-coupling reactions, a topic frequently searched in academic and industrial chemistry forums. Researchers often explore its utility in Palladium-catalyzed reactions, such as Heck or Suzuki couplings, where its iodine moiety serves as an excellent leaving group. The compound's compatibility with modern green chemistry protocols—another trending topic—has also been investigated, aligning with the global push for sustainable synthetic methods.

The physicochemical properties of 66715-60-4 contribute to its broad applicability. With a molecular weight of 213.07 g/mol and a polarizable iodine atom, it exhibits moderate solubility in organic solvents like dichloromethane and THF, while its boiling point and stability under inert atmospheres make it manageable in laboratory settings. These traits are frequently queried in chemical databases, reflecting user interest in practical handling parameters.

Beyond synthetic applications, 3-Iodo-N,N-dimethylpropan-1-amine has garnered attention in medicinal chemistry for its potential as a building block in drug discovery. Its structure is amenable to modifications that can enhance bioavailability or target specificity—key focus areas in contemporary pharmaceutical research. Discussions in scientific communities often highlight its role in creating quaternary ammonium compounds, which are pivotal in developing antimicrobial agents and phase-transfer catalysts.

From an industrial perspective, the compound's scalability and cost-effectiveness are frequently debated topics. Manufacturers optimize its production through halogen exchange reactions or reductive amination processes, balancing yield and purity. Analytical techniques like HPLC and NMR spectroscopy—commonly searched terms in quality control contexts—are critical for verifying its specifications, ensuring compliance with research and commercial standards.

Environmental and safety considerations surrounding 66715-60-4 are also pertinent. While not classified as hazardous under standard regulations, proper storage in amber glass containers to prevent light-induced degradation and the use of personal protective equipment (PPE) are emphasized in safety data sheets. These precautions align with growing user searches for chemical storage best practices and lab safety guidelines.

In summary, 3-Iodo-N,N-dimethylpropan-1-amine (CAS No. 66715-60-4) bridges fundamental research and applied science, addressing current interests in catalysis, drug design, and sustainable chemistry. Its multifaceted utility ensures continued relevance in both academic and industrial landscapes, supported by evolving analytical and synthetic methodologies.